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Compound of Interest

Compound Name: 1-(Hydroxymethyl)cyclohexanol

Cat. No.: B3048127

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
(hydroxymethyl)cyclohexanol. The information is presented in a structured format to facilitate
easy access and comparison of quantitative data. Detailed experimental protocols for the
determination of these properties are also included, alongside a visualization of a typical
synthesis and purification workflow.

Core Physical Properties

1-(Hydroxymethyl)cyclohexanol is a diol with a cyclohexane backbone. Its physical state at
room temperature is a colorless to pale yellow liquid, though it can also exist as a white
crystalline solid.[1] The presence of two hydroxyl groups makes it a polar molecule with the
capacity for hydrogen bonding, which significantly influences its physical properties.

Quantitative Data Summary

The following table summarizes the key physical properties of 1-
(hydroxymethyl)cyclohexanol.
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Physical Property Value Notes

Melting Point 76.0-76.2 °C As a crystalline solid.[2]
Boiling Point 242.8 °C At 760 mmHg.[3]
Density 1.08 g/cm3 --

Refractive Index 1.499 -

Flash Point 114.8 °C --

Vapor Pressure

0.00567 mmHg

At 25 °C.

Solubility

Soluble in water

Due to the presence of two
hydroxyl groups capable of
hydrogen bonding.[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 1-

(hydroxymethyl)cyclohexanol.

'H NMR Spectroscopy

The proton NMR spectrum of 1-(hydroxymethyl)cyclohexanol is expected to show distinct

signals for the protons of the cyclohexane ring, the hydroxymethyl group, and the hydroxyl

protons. The chemical shifts are influenced by the electronegative oxygen atoms.

Expected Chemical Shifts and Multiplicities:

Expected Chemical Shift

Proton Multiplicity
(3, ppm)
Cyclohexane ring protons ]
1.2-1.7 Multiplet
(CH2)
Hydroxymethyl protons
Y y P ~3.5 Singlet or Doublet
(CH20H)
Hydroxyl protons (OH) Variable Broad Singlet
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3C NMR Spectroscopy

The carbon NMR spectrum provides information about the carbon framework of the molecule.

Expected Chemical Shifts:

Carbon Expected Chemical Shift (d, ppm)
Quaternary carbon (C-OH) 65-75
Hydroxymethyl carbon (CH20H) 60 - 70
Cyclohexane ring carbons (CHz) 20 -40

Infrared (IR) Spectroscopy

The IR spectrum of 1-(hydroxymethyl)cyclohexanol is characterized by the presence of
strong absorption bands corresponding to the O-H and C-O stretching vibrations of the alcohol

functional groups.

Characteristic IR Absorption Bands:

Functional Group Wavenumber (cm~12) Appearance
O-H Stretch (hydrogen-

3200 - 3600 Broad, Strong
bonded)
C-H Stretch (sp3 hybridized) 2850 - 3000 Strong
C-O Stretch 1000 - 1260 Strong

Experimental Protocols

The following are detailed methodologies for the determination of the key physical and
spectroscopic properties of 1-(hydroxymethyl)cyclohexanol.

Synthesis and Purification of 1-
(Hydroxymethyl)cyclohexanol
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A common method for the synthesis of 1-(hydroxymethyl)cyclohexanol is through the

nucleophilic hydroxymethylation of cyclohexanone.[2] The subsequent purification is typically
achieved by recrystallization.

Experimental Workflow:
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Synthesis and Purification of 1-(Hydroxymethyl)cyclohexanol

Synthesis

Start: Cyclohexanone

\ 4

React with (isopropoxydimethylsilyl)methyl Grignard reagent in THF

Y

Hydrolyze with aqueous NH4CI

\ 4

Crude 1-[(isopropoxydimethylsilyl)methyl]cyclohexanol

Y

Oxidize with H202 in THF/Methanol with KF and KHCO3

\ 4

Crude 1-(Hydroxymethyl)cyclohexanol

1
:Transfer to purification

Purifi{l;ation

Dissolve crude product in hot hexane/ethyl acetate

\ 4

Hot filtration to remove insoluble impurities

\ 4

Cool to 0°C to induce crystallization

Y

Isolate crystals by suction filtration

\ 4

Wash crystals with cold hexane/ethyl acetate

Y

Dry under high vacuum

A 4

Pure 1-(Hydroxymethyl)cyclohexanol
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Caption: Workflow for the synthesis of 1-(hydroxymethyl)cyclohexanol from cyclohexanone
followed by purification.

Determination of Melting Point

The melting point of solid 1-(hydroxymethyl)cyclohexanol can be determined using a
capillary melting point apparatus.

Procedure:

A small amount of the crystalline sample is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature range over which the sample melts is recorded as the melting point.

Determination of Boiling Point

The boiling point of liquid 1-(hydroxymethyl)cyclohexanol is determined at atmospheric
pressure.

Procedure:
e A small amount of the liquid is placed in a distillation flask.
e The flask is heated, and the temperature of the vapor is monitored with a thermometer.

o The temperature at which the liquid boils and its vapor condenses is recorded as the boiling
point.

Determination of Density

The density of liquid 1-(hydroxymethyl)cyclohexanol can be measured using a pycnometer
or a graduated cylinder and a balance.

Procedure (using a graduated cylinder):
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The mass of an empty, dry graduated cylinder is recorded.

A known volume of the liquid is added to the graduated cylinder.

The mass of the graduated cylinder with the liquid is recorded.

The density is calculated by dividing the mass of the liquid by its volume.

Determination of Solubility

The qualitative solubility of 1-(hydroxymethyl)cyclohexanol in water can be observed directly.
Procedure:

e A small amount of the compound is added to a test tube containing water.

e The mixture is agitated.

o Observation of whether the solid dissolves completely, partially, or not at all determines its
solubility.

Spectroscopic Analysis
1H and 13C NMR Spectroscopy:

e A solution of the sample is prepared in a deuterated solvent (e.g., CDCls).
e The solution is transferred to an NMR tube.

e The NMR spectrum is acquired using a spectrometer.

IR Spectroscopy:

e Adrop of the liquid sample is placed between two salt plates (e.g., NaCl or KBr) to form a
thin film.

e The salt plates are placed in the sample holder of an IR spectrometer.

e The IR spectrum is recorded.
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This guide provides essential physical property data and standardized methodologies for 1-
(hydroxymethyl)cyclohexanol, serving as a valuable resource for professionals in research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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